Cas no 50763-21-8 (cis-Cinnamoylcocaine)

• Product Name: cis-Cinnamoylcocaine
• CAS No: 50763-21-8
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 934231
• PubChem ID: 12798013
• Update Time: 2024-03-04

cis-Cinnamoylcocaine Chemical and Physical Properties

Names and Identifiers

• cis-cinnamoylcocaine
• (Z)-cinnamoylcocaine
• R3M4L88DXV
• Cinnamoylcocaine, (Z)-
• Q27287749
• (1R,2R,3S,5S)-3-(cis-Cinnamoyloxy)tropane-2-carboxylic acid methyl ester
• 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 8-methyl-3-(((2Z)-1-oxo-3-phenyl-2-propen-1-yl)oxy)-, methyl ester, (1R,2R,3S,5S)-
• 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 8-methyl-3-((1-oxo-3-phenyl-2-propenyl)oxy)-, methyl ester, (1R-(1alpha,2alpha,3alpha(Z),5alpha))-
• 8-Azabicyclo(3.2.1)octane-2-carboxylic aci
• UNII-R3M4L88DXV
• methyl (1R,2R,3S,5S)-8-methyl-3-[(Z)-3-phenylprop-2-enoyl]oxy-8-azabicyclo[3.2.1]octane-2-carboxylate
• 50763-21-8
• 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 8-methyl-3-(((2Z)-1-oxo-3-phenyl-2-propenyl)oxy)-, methyl ester, (1R,2R,3S,5S)-
• 8-AZABICYCLO(3.2.1)OCTANE-2-CARBOXYLIC ACID, 8-METHYL-3-((1-OXO-3-PHENYL-2-PROPENYL)OXY)-, METHYL ESTER, (1R-(1.ALPHA.,2.ALPHA.,3.ALPHA.(Z),5.ALPHA.))-
• cis-Cinnamoylcocaine

• Inchi： 1S/C19H23NO4/c1-20-14-9-10-15(20)18(19(22)23-2)16(12-14)24-17(21)11-8-13-6-4-3-5-7-13/h3-8,11,14-16,18H,9-10,12H2,1-2H3/b11-8-/t14-,15+,16-,18+/m0/s1
• InChI Key： MQIXMJWNEKUAOZ-ZFYRMRLISA-N
• SMILES： O(C(/C=C\C1C=CC=CC=1)=O)[C@H]1C[C@@H]2CC[C@H]([C@H]1C(=O)OC)N2C

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8

cis-Cinnamoylcocaine Security Information

• Hazardous Material transportation number：1544
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters